Cas no 14593-28-3 (Phenol,2-chloro-4-(1,1-dimethylethyl)-6-nitro-)
14593-28-3 structure
Product Name:Phenol,2-chloro-4-(1,1-dimethylethyl)-6-nitro-
CAS No:14593-28-3
MF:C10H12ClNO3
MW:229.660181999207
CID:213286
PubChem ID:26749
Update Time:2025-04-19
Phenol,2-chloro-4-(1,1-dimethylethyl)-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-chloro-4-(1,1-dimethylethyl)-6-nitro-
- 4-tert-butyl-2-chloro-6-nitrophenol
- 6-chloro-2-nitro-4-t-butylphenol
- DTXSID8074528
- SCHEMBL1600191
- Phenol, 2-chloro-4-(1,1-dimethylethyl)-6-nitro-
- ANIIEJHRMKMVOR-UHFFFAOYSA-N
- 4-TERT-BUTYL-2-CHLORO-6-NITRO-PHENOL
- 14593-28-3
-
- Inchi: 1S/C10H12ClNO3/c1-10(2,3)6-4-7(11)9(13)8(5-6)12(14)15/h4-5,13H,1-3H3
- InChI Key: ANIIEJHRMKMVOR-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 229.05066
- Monoisotopic Mass: 229.050571
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 4.2
Experimental Properties
- Density: 1.287
- Boiling Point: 258.2°C at 760 mmHg
- Flash Point: 109.9°C
- Refractive Index: 1.563
- PSA: 63.37
Phenol,2-chloro-4-(1,1-dimethylethyl)-6-nitro- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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